Cas no 2228458-12-4 (1-(3-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(3-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228458-12-4
• MF: C₁₂H₁₅BrClN
• MW: 288.611201524735
• CID: 5814948
• PubChem ID: 165966501
• Update Time: 2025-06-26

1-(3-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1921332
• 2228458-12-4
• [1-(3-bromo-5-chlorophenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C12H15BrClN/c1-11(2)6-12(11,7-15)8-3-9(13)5-10(14)4-8/h3-5H,6-7,15H2,1-2H3
• InChI Key： JWEBLNYVDZHBFP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1(CN)CC1(C)C)Cl

Computed Properties

• Exact Mass: 287.00764g/mol
• Monoisotopic Mass: 287.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine

Introduction to Compound with CAS No. 2228458-12-4 and Product Name: 1-(3-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine

The compound with the CAS number 2228458-12-4 and the product name 1-(3-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromo and chloro substituents on the phenyl ring, combined with the dimethylcyclopropylmethylamino group, provides a rich scaffold for further chemical manipulation and biological evaluation.

Recent research in the area of heterocyclic compounds has highlighted the importance of cyclopropyl motifs in enhancing binding affinity and selectivity in drug candidates. The 1-(3-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine structure exemplifies this trend, as it integrates a cyclopropyl group with an amine functionality, which is a common pharmacophore in many biologically active molecules. This combination not only contributes to the compound's overall stability but also opens up possibilities for its use in the design of novel therapeutic agents.

In the context of modern drug discovery, the 3-bromo-5-chlorophenyl moiety is particularly noteworthy. The bromo and chloro atoms serve as versatile handles for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in the synthesis of complex organic molecules and have been instrumental in the development of numerous FDA-approved drugs. The ability to modify this aromatic ring allows chemists to explore a wide range of derivatives with tailored biological activities.

The 2,2-dimethylcyclopropylmethanamine part of the molecule introduces a bulky amine group that can influence both the solubility and binding properties of the compound. This structural feature is particularly relevant in the context of protein-ligand interactions, where steric hindrance can play a critical role in determining binding affinity. Studies have shown that such bulky amines can enhance interactions with target enzymes or receptors by increasing surface area contact and reducing conformational flexibility.

Current research trends indicate that compounds featuring both bromo and chloro substituents are of great interest due to their potential as intermediates in the synthesis of more complex molecules. For instance, these groups can be readily converted into other functional moieties such as alkynes or aryl halides, which are essential building blocks in medicinal chemistry. The 1-(3-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine structure thus represents a valuable starting point for the development of new drugs targeting various therapeutic areas.

One particularly exciting application of this compound is in the field of oncology. Brominated aromatic compounds have been extensively studied for their role as kinase inhibitors, which are critical in cancer therapy. The presence of both bromo and chloro atoms on the phenyl ring suggests that this molecule could be a potent inhibitor of certain kinases or other enzymes involved in tumor growth and progression. Preliminary computational studies have indeed hinted at its potential as an inhibitor of several key cancer-related targets.

The dimethylcyclopropylmethanamine moiety adds another layer of complexity to this molecule, providing a site for further derivatization that could enhance its biological activity. For example, modifications at this position could lead to improved metabolic stability or altered pharmacokinetic profiles. Such modifications are often crucial in translating promising hits from early-stage discovery into viable drug candidates.

Another area where this compound shows promise is in neurodegenerative diseases research. Amines are well-known for their role as neurotransmitter modulators, and compounds with bulky amine groups have been explored as potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The unique structure of 1-(3-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine may offer novel mechanisms of action by interacting with specific receptors or enzymes involved in these diseases.

In conclusion, the compound with CAS number 2228458-12-4 and product name 1-(3-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine represents a compelling candidate for further investigation in pharmaceutical research. Its structural features make it an attractive scaffold for developing new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. With ongoing advancements in synthetic chemistry and computational biology, this molecule holds significant promise for future medical applications.